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Compound of Interest

Compound Name: MP-A08

Cat. No.: B609226 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

MP-A08 stock solutions using dimethyl sulfoxide (DMSO) as a solvent. MP-A08 is a potent and

selective ATP-competitive inhibitor of sphingosine kinase 1 (SphK1) and sphingosine kinase 2

(SphK2), critical enzymes in the sphingolipid signaling pathway. Proper preparation of this

compound is essential for accurate and reproducible experimental results in cancer research

and drug development.

Compound Information and Properties
MP-A08 is a cell-permeable compound that modulates the sphingolipid rheostat by decreasing

the levels of the pro-survival lipid, sphingosine-1-phosphate (S1P), and increasing the levels of

pro-apoptotic lipids such as ceramide and sphingosine.[1][2] This activity makes it a valuable

tool for studying cellular processes like apoptosis, proliferation, and angiogenesis.[1][3]
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Property Value Reference

Molecular Weight 519.64 g/mol [4]

Formula C₂₇H₂₅N₃O₄S₂ [4]

CAS Number 219832-49-2

Appearance Light yellow to yellow solid [4]

Purity >98% [5]

Solubility and Storage
Proper dissolution and storage are critical for maintaining the stability and activity of MP-A08.

The compound is highly soluble in DMSO but has poor solubility in aqueous solutions.[6]

Parameter Recommendation Reference

Solvent
Dimethyl Sulfoxide (DMSO),

anhydrous/low moisture
[4][6]

Maximum Solubility in DMSO
≥ 50 mg/mL (96.22 mM) to 100

mM
[4]

Storage of Solid Compound

Short-term (days to weeks) at

4°C; Long-term (months to

years) at -20°C, desiccated.

[4][7]

Storage of Stock Solution

Aliquot and store at -20°C for

up to one month or -80°C for

up to one year. Avoid repeated

freeze-thaw cycles. Freshly

prepared solutions are

recommended.

[4][6][8]
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Protocol 1: Preparation of a 10 mM MP-A08 Stock
Solution in DMSO
This protocol describes the preparation of a high-concentration primary stock solution of MP-
A08.

Materials:

MP-A08 solid powder (CAS 219832-49-2)

Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Procedure:

Pre-Equilibration: Allow the vial of MP-A08 powder to equilibrate to room temperature before

opening to prevent condensation of moisture.

Weighing: Accurately weigh out a desired amount of MP-A08 powder using an analytical

balance in a chemical fume hood. For example, to prepare 1 mL of a 10 mM stock solution,

weigh out 5.196 mg of MP-A08.

Calculation: Mass (mg) = Desired Volume (L) x Desired Concentration (mol/L) x Molecular

Weight ( g/mol ) x 1000 (mg/g)

Example: 0.001 L x 0.010 mol/L x 519.64 g/mol x 1000 mg/g = 5.196 mg

Dissolution: Add the appropriate volume of anhydrous DMSO to the weighed MP-A08
powder. For 5.196 mg, add 1 mL of DMSO to achieve a 10 mM concentration.

Mixing: Vortex the solution gently until the solid is completely dissolved. The solution should

be clear and yellow. Gentle warming in a 37°C water bath can aid dissolution if necessary.
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Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes (e.g., 10-

50 µL) in sterile, light-protected tubes. Store immediately at -20°C or -80°C.

Workflow for Preparing MP-A08 Stock Solution
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Caption: Workflow for preparing a 10 mM MP-A08 stock solution in DMSO.
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Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol details the serial dilution of the DMSO stock solution into an aqueous buffer or

cell culture medium for experimental use.

Important Considerations:

The final concentration of DMSO in the cell culture medium should be kept to a minimum,

typically below 0.5%, to avoid solvent-induced cytotoxicity.[8][9]

Prepare working solutions fresh for each experiment from the frozen stock.[4]

Perform dilutions in a stepwise manner to prevent precipitation of the compound.[8]

Materials:

10 mM MP-A08 stock solution in DMSO

Sterile cell culture medium or appropriate aqueous buffer (e.g., PBS)

Sterile conical tubes and pipette tips

Procedure:

Thaw Stock: Thaw a single aliquot of the 10 mM MP-A08 stock solution at room

temperature.

Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the

stock solution. For example, dilute the 10 mM stock 1:10 in sterile culture medium to create a

1 mM solution (DMSO concentration will be 10%).

Final Working Solution: Further dilute the intermediate solution to the final desired

experimental concentration. For example, to prepare a 10 µM working solution in 10 mL of

medium:

Add 100 µL of the 1 mM intermediate solution to 9.9 mL of culture medium.
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The final DMSO concentration will be 0.1%.

Control Group: Prepare a vehicle control using the same final concentration of DMSO in the

culture medium as the highest concentration of MP-A08 used in the experiment.

Application: Mix the final working solution gently and add it to the cells or experimental

system immediately.

Mechanism of Action: Sphingolipid Rheostat
Modulation
MP-A08 exerts its biological effects by inhibiting SphK1 and SphK2. These enzymes catalyze

the phosphorylation of sphingosine to form S1P.[3] S1P is a pro-survival signaling molecule,

while its precursors, sphingosine and ceramide, promote apoptosis.[2] By inhibiting SphK, MP-
A08 shifts the balance of the "sphingolipid rheostat" towards apoptosis.[1] This leads to the

downstream inhibition of pro-proliferative signaling pathways like Akt and ERK1/2 and the

activation of stress-induced pathways such as p38 and JNK, culminating in mitochondrial-

mediated apoptosis.[1][10]

MP-A08 Signaling Pathway
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Caption: MP-A08 inhibits SphK1/2, altering the sphingolipid rheostat and promoting apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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